Cas no 56734-74-8 (2-(Trifluoromethyl)cyclohexanone)

• Product Name: 2-(Trifluoromethyl)cyclohexanone
• CAS No: 56734-74-8
• MF: C₇H₉F₃O
• MW: 166.140972852707
• MDL: MFCD00102125
• CID: 945873
• PubChem ID: 2777488
• Update Time: 2025-05-20

2-(Trifluoromethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)cyclohexanone
• 2-(trifluoromethyl)cyclohexan-1-one
• 2-TRIFLUOROMETHYLCYCLOHEXANONE
• 2-(Trifluoromethyl)cyclohexanone, AldrichCPR
• W16622
• 2-(trifluoromethyl)-cyclohexan-1-one
• CS-0262851
• 56734-74-8
• trifluoromethylcyclohexanone
• SCHEMBL2105778
• AMY42362
• BBL101426
• AKOS005258559
• AS-61059
• InChI=1/C7H9F3O/c8-7(9,10)5-3-1-2-4-6(5)11/h5H,1-4H
• DTXSID80380534
• STL555222
• EN300-84005
• MFCD00102125

• MDL： MFCD00102125
• Inchi： 1S/C7H9F3O/c8-7(9,10)5-3-1-2-4-6(5)11/h5H,1-4H2
• InChI Key： RZSQHJQIBOWYSQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 166.06100
• Monoisotopic Mass: 166.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 74°C 18mm
• Flash Point: 44℃
• PSA: 17.07000
• LogP: 2.30800

2-(Trifluoromethyl)cyclohexanone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S16; S23; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R10; R20/21/22
• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Trifluoromethyl)cyclohexanone

Introduction to 2-(Trifluoromethyl)cyclohexanone (CAS No. 56734-74-8)

2-(Trifluoromethyl)cyclohexanone is a fluorinated heterocyclic compound with the molecular formula C₈H₇FO₂. This compound, identified by its CAS number 56734-74-8, has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and versatile applications. The presence of a trifluoromethyl group and a cyclohexanone core imparts distinct electronic and steric characteristics, making it a valuable intermediate in the development of bioactive molecules.

The trifluoromethyl group, a key feature of this compound, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Its electron-withdrawing nature enhances metabolic stability, reduces polarity, and often improves binding affinity to biological targets. These attributes have made 2-(Trifluoromethyl)cyclohexanone a cornerstone in medicinal chemistry, particularly in the design of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(Trifluoromethyl)cyclohexanone. Researchers have developed innovative approaches to incorporate this scaffold into complex molecular architectures, enabling the rapid discovery of novel compounds with potential therapeutic applications. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to functionalize the cyclohexanone ring, expanding its reactivity and accessibility for further derivatization.

In the realm of drug discovery, 2-(Trifluoromethyl)cyclohexanone has been utilized as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. Its structural motif has been incorporated into molecules with anti-inflammatory, antiviral, and anticancer properties. Notably, recent studies have demonstrated its role in developing kinase inhibitors, where the trifluoromethyl group plays a critical role in optimizing binding interactions with enzyme active sites.

The compound's versatility extends beyond pharmaceutical applications. In materials science, 2-(Trifluoromethyl)cyclohexanone has been explored as a building block for high-performance polymers and liquid crystals. The fluorine atoms contribute to thermal stability and chemical resistance, making it an attractive candidate for advanced material formulations. Additionally, its ability to undergo selective functionalization has opened avenues for creating tailored materials with specific optoelectronic properties.

From a synthetic chemistry perspective, 2-(Trifluoromethyl)cyclohexanone serves as a versatile intermediate in multi-step syntheses. Its cyclohexanone core can be readily modified through oxidation, reduction, or nucleophilic addition reactions, allowing chemists to construct diverse molecular frameworks. Recent reports have highlighted its use in constructing complex natural products and heterocyclic scaffolds, underscoring its importance as a synthetic building block.

The growing interest in fluorinated compounds has spurred further research into the metabolism and toxicology of 2-(Trifluoromethyl)cyclohexanone derivatives. Understanding how these molecules are processed by biological systems is crucial for optimizing their therapeutic potential while minimizing adverse effects. Advanced computational modeling techniques have been employed to predict metabolic pathways and identify potential liabilities early in the drug development process.

Future directions in the study of 2-(Trifluoromethyl)cyclohexanone may focus on exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. The unique properties of fluorinated compounds make them attractive candidates for next-generation biotechnologies, where precise control over molecular interactions is essential. By leveraging the structural advantages of this compound, researchers may uncover novel strategies for treating complex diseases.

In conclusion, 2-(Trifluoromethyl)cyclohexanone (CAS No. 56734-74-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its distinctive structural features and synthetic utility continue to drive innovation in pharmaceuticals, materials science, and beyond. As research progresses, it is likely that new insights into its potential will emerge, further solidifying its importance as a key chemical entity.